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  4. (1R,2E,6R,10S,12S,14R,15S)-3,7,7,10,14-Pentamethyl-16-oxatetracyclo[10.4.0.01,15.06,10]hexadec-2-ene-4,9,11-trione
(1R,2E,6R,10S,12S,14R,15S)-3,7,7,10,14-Pentamethyl-16-oxatetracyclo[10.4.0.01,15.06,10]hexadec-2-ene-4,9,11-trione (1R,2E,6R,10S,12S,14R,15S)-3,7,7,10,14-Pentamethyl-16-oxatetracyclo[10.4.0.01,15.06,10]hexadec-2-ene-4,9,11-trione
Brand Name: Vulcanchem
CAS No.: 116368-91-3
VCID: VC0219042
InChI: InChI=1S/C20H26O4/c1-10-6-12-16(23)19(5)14(18(3,4)9-15(19)22)7-13(21)11(2)8-20(12)17(10)24-20/h8,10,12,14,17H,6-7,9H2,1-5H3/b11-8+/t10-,12-,14-,17+,19+,20-/m1/s1
SMILES: CC1CC2C(=O)C3(C(CC(=O)C(=CC24C1O4)C)C(CC3=O)(C)C)C
Molecular Formula: C12H13NO
Molecular Weight: 330.4 g/mol

(1R,2E,6R,10S,12S,14R,15S)-3,7,7,10,14-Pentamethyl-16-oxatetracyclo[10.4.0.01,15.06,10]hexadec-2-ene-4,9,11-trione

CAS No.: 116368-91-3

Main Products

VCID: VC0219042

Molecular Formula: C12H13NO

Molecular Weight: 330.4 g/mol

(1R,2E,6R,10S,12S,14R,15S)-3,7,7,10,14-Pentamethyl-16-oxatetracyclo[10.4.0.01,15.06,10]hexadec-2-ene-4,9,11-trione - 116368-91-3

CAS No. 116368-91-3
Product Name (1R,2E,6R,10S,12S,14R,15S)-3,7,7,10,14-Pentamethyl-16-oxatetracyclo[10.4.0.01,15.06,10]hexadec-2-ene-4,9,11-trione
Molecular Formula C12H13NO
Molecular Weight 330.4 g/mol
IUPAC Name (1R,2E,6R,10S,12S,14R,15S)-3,7,7,10,14-pentamethyl-16-oxatetracyclo[10.4.0.01,15.06,10]hexadec-2-ene-4,9,11-trione
Standard InChI InChI=1S/C20H26O4/c1-10-6-12-16(23)19(5)14(18(3,4)9-15(19)22)7-13(21)11(2)8-20(12)17(10)24-20/h8,10,12,14,17H,6-7,9H2,1-5H3/b11-8+/t10-,12-,14-,17+,19+,20-/m1/s1
Standard InChIKey AHQGAOBRELESIP-KDBIIAICSA-N
Isomeric SMILES C[C@@H]1C[C@@H]2C(=O)[C@]3([C@H](CC(=O)/C(=C/[C@]24[C@H]1O4)/C)C(CC3=O)(C)C)C
SMILES CC1CC2C(=O)C3(C(CC(=O)C(=CC24C1O4)C)C(CC3=O)(C)C)C
Canonical SMILES CC1CC2C(=O)C3(C(CC(=O)C(=CC24C1O4)C)C(CC3=O)(C)C)C
Synonyms citlalitrione
PubChem Compound 6449926
Last Modified Nov 11 2021
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